Cas no 2060062-80-6 (3a-(bromomethyl)-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione)

• Product Name: 3a-(bromomethyl)-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione
• CAS No: 2060062-80-6
• MF: C₇H₁₁BrO₃S
• MW: 255.129440546036
• MDL: MFCD30501985
• CID: 5154190
• PubChem ID: 137704100
• Update Time: 2025-09-28

3a-(bromomethyl)-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione Chemical and Physical Properties

Names and Identifiers

• 3a-(Bromomethyl)-3,4,6,6a-tetrahydro-1H-thieno[3,4-c]furan 5,5-dioxide
• 3a-(bromomethyl)-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione

• MDL： MFCD30501985
• Inchi： 1S/C7H11BrO3S/c8-3-7-4-11-1-6(7)2-12(9,10)5-7/h6H,1-5H2
• InChI Key： QQYKHASJGDYYDX-UHFFFAOYSA-N
• SMILES： O1CC2(CBr)CS(=O)(=O)CC2C1

Additional information on 3a-(bromomethyl)-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione

Introduction to 3a-(bromomethyl)-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione (CAS No. 2060062-80-6)

The compound 3a-(bromomethyl)-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione (CAS No. 2060062-80-6) represents a fascinating molecule with significant potential in the field of medicinal chemistry. Its unique structural framework, combining a hexahydrothieno[3,4-c]furan scaffold with a bromomethyl substituent, positions it as a versatile intermediate for the synthesis of biologically active molecules. This introduction delves into the compound's structural features, synthetic pathways, and its emerging applications in pharmaceutical research.

The molecular structure of 3a-(bromomethyl)-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione is characterized by a rigid bicyclic system composed of a six-membered saturated ring fused to a thieno[3,4-c]furan moiety. The presence of a bromomethyl group at the 3a-position introduces reactivity that is highly valuable for further functionalization. This feature allows for the facile introduction of various pharmacophores through nucleophilic substitution reactions, making the compound an attractive building block for drug discovery efforts.

From a synthetic perspective, the preparation of 3a-(bromomethyl)-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione involves multi-step organic transformations that highlight the compound's complexity and elegance. The synthesis typically begins with the construction of the hexahydrothieno[3,4-c]furan core through cyclization reactions involving appropriately substituted precursors. Subsequent functionalization at the 3a-position with a bromomethyl group requires careful control of reaction conditions to ensure high yield and purity.

Recent advancements in synthetic methodologies have enabled more efficient routes to this compound. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the bromomethyl group with high selectivity and minimal byproducts. These innovations not only streamline the synthesis but also enhance scalability for industrial applications.

The pharmacological relevance of 3a-(bromomethyl)-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione stems from its structural similarity to known bioactive scaffolds. The thieno[3,4-c]furan moiety is frequently observed in therapeutic agents due to its ability to modulate various biological pathways. Studies have suggested that derivatives of this scaffold exhibit properties relevant to neurological disorders, cardiovascular diseases, and anti-inflammatory applications. The bromomethyl substituent further expands its utility by enabling the attachment of diverse pharmacophores that can fine-tune biological activity.

In particular, researchers have explored derivatives of 3a-(bromomethyl)-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione as potential inhibitors of enzyme targets implicated in cancer progression. Preliminary in vitro studies indicate that certain analogs demonstrate inhibitory effects on kinases and other enzymes involved in cell signaling cascades. These findings have spurred further investigation into optimizing potency and selectivity for therapeutic use.

The versatility of 3a-(bromomethyl)-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione extends beyond kinase inhibition. Its scaffold has also been investigated as a precursor for compounds targeting ion channels and receptors critical in neurodegenerative diseases. By leveraging structure-based drug design principles and computational modeling techniques, chemists have identified promising derivatives with enhanced binding affinity and reduced toxicity profiles.

Moreover, the compound's ability to undergo further functionalization makes it an excellent candidate for library synthesis efforts aimed at identifying novel bioactive molecules. High-throughput screening campaigns have utilized derivatives of 3a-(bromomethyl)-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione to identify hits with desirable pharmacological properties. These hits can then be optimized through iterative medicinal chemistry approaches to develop lead compounds for preclinical development.

The growing interest in 3a-(bromomethyl)-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione underscores its importance as a key intermediate in modern drug discovery. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the potential applications of this compound are expected to expand further. Future research will likely focus on developing greener synthetic routes and exploring new therapeutic areas where its unique structural features can be leveraged.

In conclusion,3a-(bromomethyl)-hexahydro-5lambda6-thieno3,4-cfuran-5,5-dione (CAS No. 2060062-80-6) stands as a testament to the power of structural diversity in medicinal chemistry. Its combination of reactivity and biological relevance makes it a valuable tool for researchers seeking to develop novel therapeutic agents. As our understanding of biological targets advances and new synthetic techniques emerge,this compound will undoubtedly continue to play a pivotal role in shaping the future of drug discovery.